Cas no 6621-75-6 (3-amino-1,3-dimethylthiourea)

3-amino-1,3-dimethylthiourea structure
3-amino-1,3-dimethylthiourea structure
Product Name:3-amino-1,3-dimethylthiourea
CAS No:6621-75-6
MF:C3H9N3S
MW:119.188658475876
MDL:MFCD00015563
CID:518776
PubChem ID:3034187
Update Time:2026-04-29

3-amino-1,3-dimethylthiourea Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dimethyl-3-thiosemicarbazide
    • 1-amino-1,3-dimethylthiourea
    • Hydrazinecarbothioamide,N,1-dimethyl-
    • 2,4-Dimethyl-thiosemicarbazid
    • 2,4-Dimethylthiosemicarbazide
    • EINECS 229-571-6
    • Hydrazinecarbothioamide,N,1-dimethyl
    • N,1-dimethylhydrazinecarbothioamide
    • N-Methyl-hydrazin-N-thiocarbonsaeuremethylamid
    • N-Methyl-N-methylthiocarbamoyl-hydrazin
    • 3-amino-1,3-dimethylthiourea
    • MDL： MFCD00015563

Computed Properties

  • Exact Mass: 119.05200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 72.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing

Experimental Properties

  • Melting Point: 132-134°C
  • PSA: 73.38000
  • LogP: 0.38740

3-amino-1,3-dimethylthiourea Security Information

  • Hazardous Material transportation number：UN 2811
  • Hazard Category Code： 25
  • Safety Instruction： S22-S36/37-S45
  • Safety Term：S22;S36/37;S45
  • Risk Phrases：R25

3-amino-1,3-dimethylthiourea Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-amino-1,3-dimethylthiourea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A610980-25mg
3-amino-1,3-dimethylthiourea
 6621-75-6
25mg
 $ 50.00 2022-06-08
TRC
A610980-50mg
3-amino-1,3-dimethylthiourea
 6621-75-6
50mg
 $ 70.00 2022-06-08
TRC
A610980-250mg
3-amino-1,3-dimethylthiourea
 6621-75-6
250mg
 $ 250.00 2022-06-08
abcr
AB130376-250 mg
2,4-Dimethylthiosemicarbazide
 6621-75-6
250MG
 €187.00 2022-03-05
abcr
AB130376-1 g
2,4-Dimethylthiosemicarbazide; .
 6621-75-6
1 g
 €476.50 2023-07-20
Enamine
EN300-252660-0.05g
3-amino-1,3-dimethylthiourea
 6621-75-6 95%
0.05g
 $46.0 2024-06-19
Enamine
EN300-252660-0.1g
3-amino-1,3-dimethylthiourea
 6621-75-6 95%
0.1g
 $73.0 2024-06-19
Enamine
EN300-252660-0.25g
3-amino-1,3-dimethylthiourea
 6621-75-6 95%
0.25g
 $105.0 2024-06-19
Enamine
EN300-252660-0.5g
3-amino-1,3-dimethylthiourea
 6621-75-6 95%
0.5g
 $197.0 2024-06-19
Enamine
EN300-252660-1.0g
3-amino-1,3-dimethylthiourea
 6621-75-6 95%
1.0g
 $284.0 2024-06-19

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